Cas no 1225689-48-4 (5-(o-Tolyl)picolinic acid)

5-(o-Tolyl)picolinic acid Properties

Names and Identifiers

• 5-(o-Tolyl)picolinic acid
• 5-(2-methylphenyl)pyridine-2-carboxylic acid
• AKOS012257288
• 5-(2-Methylphenyl)-picolinic acid
• MFCD16308578
• 5-(2-Methylphenyl)picolinic acid, 95%
• DTXSID20679297
• 5-(2-Methylphenyl)picolinic acid
• 1225689-48-4
• 5-(o-Tolyl)picolinicacid
• +Expand

• MDL： MFCD16308578
• InChIKey： WTNCQGKPHBZRCA-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO2/c1-9-4-2-3-5-11(9)10-6-7-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• SMILES： CC1=CC=CC=C1C2=CN=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 213.079
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.079
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2A^2